Ethyl 2-ethoxy-4-fluoro-5-nitrobenzoate

• Molecular Formula: C11H12FNO5
• Molecular Weight: 257.21 g/mol
• IUPAC Name: ethyl 2-ethoxy-4-fluoro-5-nitrobenzoate
• InChI: InChI=1S/C11H12FNO5/c1-3-17-10-6-8(12)9(13(15)16)5-7(10)11(14)18-4-2/h5-6H,3-4H2,1-2H3
• InChI Key: COCQUMPOGYMNLS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1C(=O)OCC)[N+](=O)[O-])F

Description

Ethyl 2-ethoxy-4-fluoro-5-nitrobenzoate is a useful research compound. Its molecular formula is C11H12FNO5 and its molecular weight is 257.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In nitrogen atmosphere, to ethyl 2-ethoxy-4-fluorobenzoate as synthesized in above Production Example 31, 6.51 g, conc. sulfuric acid 34 mL was added under cooling with ice. Potassium nitrate 3.26 g was further added little by little, under cooling with salt-ice, followed by stirring for 3.4 hours under cooling with ice. The reaction liquid was poured in ice water, and the precipitated crystals were recovered by filtration and washed with water. Recrystallizing the crystals from tert-butyl methyl ether-hexane mixed solvent, 4.49 g of the title compound was obtained.